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1.0 Introduction

Decaethylene glycol, commonly known by its INCI name PEG-10, is a polyether compound

resulting from the polymerization of ethylene oxide.[1] It is a versatile, water-soluble polymer

widely utilized in the cosmetics and personal care industries.[2] Its chemical structure,

consisting of a chain of ten repeating ethylene glycol units, imparts a unique set of

physicochemical properties that make it a valuable ingredient in a wide array of product types,

including lotions, creams, serums, and cleansers.[2][3]

The primary functions of PEG-10 in cosmetic formulations include its role as a humectant,

solvent, and viscosity modifier.[2] As a humectant, it attracts and retains moisture from the

atmosphere, helping to hydrate the skin. Its solvent properties allow it to dissolve or stabilize

other ingredients within a formulation, while its impact on viscosity helps to achieve the desired

product texture and feel.

This document provides detailed application notes, physicochemical data, and experimental

protocols for the evaluation of decaethylene glycol in cosmetic formulations.

2.0 Physicochemical and Safety Data

Quantitative data for decaethylene glycol (PEG-10) is summarized below for easy reference.
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Table 1: Physicochemical Properties of Decaethylene Glycol (PEG-10)

Property Value Reference(s)

INCI Name PEG-10

CAS Number 5579-66-8

Molecular Formula C₂₀H₄₂O₁₁

Average Molecular Weight 458.5 g/mol

Appearance
White to off-white powder or

solid at room temperature

Melting Point ~28 °C

Boiling Point 280 °C @ 7 mmHg

Density ~1.115 g/cm³

| Solubility | Soluble in water and many organic solvents | |

Table 2: Toxicological Profile and Regulatory Information
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Parameter Summary Reference(s)

General Safety

The Cosmetic Ingredient
Review (CIR) Expert Panel
has assessed polyethylene
glycols (PEGs) and
concluded they are safe
for use in cosmetic
products.

Oral Toxicity
PEGs exhibit a low order of

oral toxicity.

Dermal Irritation

PEGs are considered

minimally irritating to human

skin.

Dermal Sensitization
PEGs are not considered to be

sensitizers.

Concentration of Use

Related PEG derivatives have

been found safe in

concentrations up to 10%.

| Impurities | The ethoxylation process may introduce 1,4-dioxane as a byproduct. Purification

steps can control its presence. | |

3.0 Functional Applications in Formulations

PEG-10's molecular structure directly influences its function in a cosmetic product. The long,

hydrophilic chain of ethylene oxide units provides multiple sites for hydrogen bonding with

water.

Figure 1: Relationship between PEG-10's properties and its functions.

The primary mechanism of action for PEG-10 as a humectant is its ability to draw water from

the environment and hold it at the surface of the stratum corneum, thereby increasing skin

hydration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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